Cas no 936074-36-1 (Ethyl 6-Chloropyrazolo1,5-apyrimidine-3-carboxylate)

Ethyl 6-Chloropyrazolo[1,5-a]pyrimidine-3-carboxylate is a versatile heterocyclic compound with a pyrazolopyrimidine core, functionalized with a chloro group at the 6-position and an ethyl ester at the 3-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. The chloro substituent enhances reactivity for further functionalization, while the ester group offers flexibility for derivatization. Its high purity and stability under standard conditions ensure reliable performance in cross-coupling reactions, nucleophilic substitutions, and other key transformations. The compound is particularly useful in medicinal chemistry for constructing fused heterocyclic scaffolds with potential therapeutic applications.

Ethyl 6-Chloropyrazolo1,5-apyrimidine-3-carboxylate structure

936074-36-1 structure

Product Name:Ethyl 6-Chloropyrazolo1,5-apyrimidine-3-carboxylate

CAS No:936074-36-1

MF:C₉H₈ClN₃O₂

MW:225.631720542908

MDL:MFCD09261471

CID:1035395

PubChem ID:16767382

Update Time:2025-05-27

Ethyl 6-Chloropyrazolo1,5-apyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 6-chloropyrazolo[1,5-a]pyrimidine-3-carboxylate
- DTXSID10587978
- 936074-36-1
- KSHZHABDIBXVIE-UHFFFAOYSA-N
- AMY42435
- CS-0314413
- LS-03551
- SCHEMBL23728472
- MFCD09261471
- FT-0684352
- AKOS005172675
- AB50164
- STK693440
- Ethyl6-chloropyrazolo[1,5-a]pyrimidine-3-carboxylate
- ALBB-010474
- PYRAZOLO[1,5-A]PYRIMIDINE-3-CARBOXYLIC ACID, 6-CHLORO-, ETHYL ESTER
- Ethyl 6-Chloropyrazolo1,5-apyrimidine-3-carboxylate
- MDL： MFCD09261471
- Inchi： 1S/C9H8ClN3O2/c1-2-15-9(14)7-4-12-13-5-6(10)3-11-8(7)13/h3-5H,2H2,1H3
- InChI Key： KSHZHABDIBXVIE-UHFFFAOYSA-N
- SMILES： ClC1C=NC2=C(C(=O)OCC)C=NN2C=1

Computed Properties

Exact Mass: 225.0305042g/mol
Monoisotopic Mass: 225.0305042g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 252
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 56.5Å²

Ethyl 6-Chloropyrazolo1,5-apyrimidine-3-carboxylate Security Information

HazardClass：IRRITANT

Ethyl 6-Chloropyrazolo1,5-apyrimidine-3-carboxylate Pricemore >>

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TRC	E050470-100mg	Ethyl 6-Chloropyrazolo[1,5-a]pyrimidine-3-carboxylate	936074-36-1		100mg	$ 185.00	2022-06-05
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Matrix Scientific	061231-1g	Ethyl 6-chloropyrazolo[1,5-a]pyrimidine-3-carboxylate	936074-36-1		1g	$670.00	2023-09-06
Matrix Scientific	061231-5g	Ethyl 6-chloropyrazolo[1,5-a]pyrimidine-3-carboxylate	936074-36-1		5g	$1995.00	2023-09-06
Chemenu	CM151714-1g	Ethyl 6-chloropyrazolo[1,5-a]pyrimidine-3-carboxylate	936074-36-1	95%	1g	$462	2024-07-19
abcr	AB260567-500 mg	Ethyl 6-chloropyrazolo[1,5-a]pyrimidine-3-carboxylate	936074-36-1		500MG	€313.80	2023-01-25
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